Cas no 1017433-53-2 (1-Fluoro-4-(1-isocyanatoethyl)benzene)

• Product Name: 1-Fluoro-4-(1-isocyanatoethyl)benzene
• CAS No: 1017433-53-2
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD09901271
• CID: 5243147
• PubChem ID: 24271370
• Update Time: 2025-07-02

1-Fluoro-4-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(1-isocyanatoethyl)benzene
• 1-Fluoro-4-(1-isocyanatoethyl)benzene

• MDL： MFCD09901271
• Inchi： 1S/C9H8FNO/c1-7(11-6-12)8-2-4-9(10)5-3-8/h2-5,7H,1H3
• InChI Key： MUHCZVYPBWOTTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)N=C=O

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Fluoro-4-(1-isocyanatoethyl)benzene

Recent Advances in the Application of 1-Fluoro-4-(1-isocyanatoethyl)benzene (CAS: 1017433-53-2) in Chemical Biology and Pharmaceutical Research

The compound 1-Fluoro-4-(1-isocyanatoethyl)benzene (CAS: 1017433-53-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This aromatic isocyanate derivative serves as a valuable building block in the synthesis of biologically active molecules, particularly in the design of covalent inhibitors and targeted therapeutics. Recent studies have explored its utility in protein conjugation, small-molecule probe development, and the construction of novel pharmacophores with enhanced selectivity and potency.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effective use of 1-Fluoro-4-(1-isocyanatoethyl)benzene as a key intermediate in the synthesis of irreversible kinase inhibitors. The researchers leveraged the electrophilic nature of the isocyanate group to create covalent bonds with cysteine residues in the ATP-binding pocket of target kinases, resulting in compounds with prolonged target engagement and improved therapeutic profiles. The fluorine substituent was found to play a crucial role in modulating the compound's pharmacokinetic properties, including membrane permeability and metabolic stability.

In the field of chemical biology, this compound has been employed as a versatile linker for the development of activity-based protein profiling (ABPP) probes. A recent Nature Chemical Biology publication highlighted its application in creating selective probes for serine hydrolases, where the isocyanate functionality enables covalent modification of active site residues while the aromatic fluorinated core provides optimal spacing and orientation for target recognition. These probes have proven particularly valuable in target identification and validation studies for various disease states.

From a synthetic chemistry perspective, 1-Fluoro-4-(1-isocyanatoethyl)benzene has shown promise in multicomponent reactions for the rapid assembly of structurally diverse compound libraries. Researchers have reported its successful incorporation in Ugi-type reactions, yielding products with potential antimicrobial and anticancer activities. The compound's stability under various reaction conditions and its compatibility with numerous functional groups make it particularly attractive for parallel synthesis approaches in medicinal chemistry.

Recent safety and toxicological evaluations of 1-Fluoro-4-(1-isocyanatoethyl)benzene have provided important insights for its handling in laboratory and industrial settings. While the compound exhibits typical isocyanate reactivity hazards, proper containment and personal protective equipment can effectively mitigate risks. These studies have also established protocols for its safe storage and transportation, facilitating broader adoption in pharmaceutical research.

Looking forward, the unique properties of 1-Fluoro-4-(1-isocyanatoethyl)benzene position it as a promising candidate for continued exploration in drug discovery. Current research directions include its application in targeted protein degradation strategies, where the isocyanate moiety may serve as a warhead for PROTAC molecules, and in the development of novel imaging agents for positron emission tomography (PET) through incorporation of fluorine-18 isotopes. These emerging applications highlight the compound's potential to contribute to multiple facets of modern pharmaceutical research and development.